3-Bromo-2-buten-2-yl phenylacetate
Description
3-Bromo-2-buten-2-yl phenylacetate is an ester derivative of phenylacetic acid, characterized by a brominated unsaturated aliphatic chain (2-buten-2-yl) esterified to the phenylacetate group. The bromine atom at the C3 position introduces steric and electronic effects that influence its reactivity, stability, and biological interactions compared to non-halogenated analogs.
Properties
CAS No. |
81214-87-1 |
|---|---|
Molecular Formula |
C12H13BrO2 |
Molecular Weight |
269.13 g/mol |
IUPAC Name |
[(E)-3-bromobut-2-en-2-yl] 2-phenylacetate |
InChI |
InChI=1S/C12H13BrO2/c1-9(13)10(2)15-12(14)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3/b10-9+ |
InChI Key |
LNVRLHPFTFZXME-MDZDMXLPSA-N |
SMILES |
CC(=C(C)Br)OC(=O)CC1=CC=CC=C1 |
Isomeric SMILES |
C/C(=C(/C)\Br)/OC(=O)CC1=CC=CC=C1 |
Canonical SMILES |
CC(=C(C)Br)OC(=O)CC1=CC=CC=C1 |
Synonyms |
3-BBYP 3-bromo-2-buten-2-yl phenylacetate |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Phenylacetate Esters
Table 1: Key Structural and Functional Differences
Key Observations :
- The bromine and α,β-unsaturated system in 3-bromo-2-buten-2-yl phenylacetate enhance its electrophilicity, making it more reactive in nucleophilic substitutions compared to non-halogenated esters like ethyl or isobutyl phenylacetate .
Comparison with Brominated Phenylacetate Derivatives
Table 2: Brominated Analogs and Their Properties
Key Observations :
- Bromination on the aliphatic chain (as in 3-bromo-2-buten-2-yl phenylacetate) increases electrophilicity compared to aromatic bromination (e.g., ethyl 2-bromo bromophenylacetate), favoring nucleophilic attack at the β-carbon .
- The α,β-unsaturation in the target compound may confer unique bioactivity, such as apoptosis induction, as seen in phenylacetate derivatives with modified side chains .
Table 3: Bioactivity Profiles of Phenylacetate Derivatives
Key Observations :
- While phenylacetate itself shows anticancer activity via cell cycle arrest , the brominated analog’s bioactivity remains underexplored but may leverage bromine’s electrophilic properties for antimicrobial or cytotoxic effects .
- Unlike L-ornithine phenylacetate, which is a therapeutic ammonia scavenger , the target compound’s unsaturated brominated structure likely limits its metabolic stability, reducing suitability for systemic use.
Metabolic and Environmental Stability
- Decarboxylation Resistance : Unlike phenylacetate, which is decarboxylated to toluene by bacterial enzymes (e.g., phenylacetate decarboxylase) , the bromine in 3-bromo-2-buten-2-yl phenylacetate may sterically hinder enzyme binding, reducing biodegradation in anaerobic environments .
- Microbial Interactions : Phenylacetate is metabolized by ruminal bacteria (e.g., Oscillospira) , but the brominated analog’s toxicity could inhibit microbial growth, limiting its environmental persistence .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
